Cas no 685872-13-3 (Pyrazinamine, 3-(propylthio)-)

• Product Name: Pyrazinamine, 3-(propylthio)-
• CAS No: 685872-13-3
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 4144501
• Update Time: 2025-04-02

Pyrazinamine, 3-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 3-(propylthio)-
• 2-Pyrazinamine, 3-(propylthio)-

• Inchi： 1S/C7H11N3S/c1-2-5-11-7-6(8)9-3-4-10-7/h3-4H,2,5H2,1H3,(H2,8,9)
• InChI Key： UITDJAJBUMPHHS-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CN=C1SCCC

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 309.8±37.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)